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Compound of Interest |

Compound Name: Cyclooct-4-en-1-ol
Cat. No.: B8066358
Get Quote
\ J

Cyclooct-4-en-1-ol (CAS: 4277-34-3) is a critical cyclic organic intermediate widely utilized in
advanced organic synthesis and drug development. It frequently serves as a foundational
precursor for synthesizing trans-cyclooctene (TCO) derivatives, which are essential for rapid
bioorthogonal click chemistry (tetrazine ligation) in live-cell imaging and targeted drug delivery.

While highly valuable, the compound's physicochemical properties—specifically its
combustibility and severe ocular toxicity—necessitate rigorous, self-validating safety protocols.
This guide provides authoritative, step-by-step operational and disposal methodologies to
ensure laboratory safety and compliance.

Physicochemical Hazard Profile & Causality

To select the correct Personal Protective Equipment (PPE), researchers must first understand
the mechanistic causality behind the chemical's hazards.

e Ocular Toxicity (H318 - Causes serious eye damage): The molecular structure of Cyclooct-
4-en-1-ol combines a polar hydroxyl (-OH) group with a highly lipophilic cyclooctene ring[1].
This amphiphilic nature allows the molecule to rapidly penetrate the lipid-rich corneal
epithelium of the eye, while the hydroxyl group induces severe, potentially irreversible
protein denaturation and tissue damage upon contact[1].
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o Combustibility (H227 - Combustible liquid): With a flash point of 76 °C, this compound
generates sufficient vapor to ignite if exposed to high heat or open flames[2]. Vapor
accumulation in poorly ventilated environments poses a latent fire risk.

Quantitative Hazard Summary

Property Value Source |/ Standard
CAS Number 4277-34-3 1[1]

Boiling Point 115 °C at 34 mmHg 2[2]

Flash Point 76 °C 2[2]

o H227 (Combustible), H318
GHS Classification 1[1],2[2]
(Eye Dam. 1)
Storage Temperature 0-10 °C (Refrigerated) 2[2]

Mandatory Personal Protective Equipment (PPE)

Based on the hazard profile, the following PPE matrix is mandatory for all laboratory personnel
handling Cyclooct-4-en-1-ol:

o Eye/Face Protection (Critical):

o Requirement: ANSI Z87.1-compliant chemical splash goggles. Standard safety glasses
are insufficient due to the lack of peripheral seal.

o Context: Because of the H318 classification[1], a full face shield must be worn over
goggles when transferring volumes greater than 250 mL to mitigate catastrophic splash
risks.

e Skin & Hand Protection:
o Requirement: Nitrile gloves (minimum 4 mil thickness) or Butyl rubber gloves.

o Context: Cyclic alcohols can permeate thin latex rapidly. Nitrile provides a reliable barrier
against short-term incidental contact. If prolonged submersion or extensive handling is
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expected, upgrade to Butyl rubber, which offers superior resistance to oxygenated
solvents.

e Body Protection:
o Requirement: Flame-resistant (FR) lab coat (e.g., Nomex) and full-length trousers.
o Context: Protects against the H227 combustible liquid hazard[2].

o Respiratory Protection:

o Requirement: All operations must be conducted inside a certified chemical fume hood
(face velocity of 80—100 fpm). If ventilation is compromised or aerosolization is
unavoidable outside a hood, a NIOSH-approved half-mask respirator equipped with
Organic Vapor (OV) cartridges is required.

Operational Workflows
Protocol A: Safe Transfer and Handling

Cyclooct-4-en-1-ol is heat-sensitive and typically stored refrigerated (0—10 °C)[2]. Proper
handling prevents both chemical degradation and safety incidents.

o Step 1: Thermal Equilibration. Remove the sealed container from the refrigerator and allow it
to equilibrate to room temperature in a desiccator. Causality: Opening a cold container
causes atmospheric moisture to condense inside the bottle, which can degrade the reagent
and ruin moisture-sensitive downstream click-chemistry reactions.

o Step 2: Environment Preparation. Ensure the fume hood is clear of all ignition sources (e.qg.,
hot plates, Bunsen burners)[2].

o Step 3: Liquid Transfer. Use a chemically resistant glass syringe or a volumetric pipette. Do
not pour directly from the stock bottle, as this increases the risk of splashing and aerosol
generation.

o Step 4: Inert Sealing. Before returning to storage, flush the headspace of the primary
container with an inert gas (Argon or Nitrogen). This prevents oxidative degradation of the
delicate alkene double bond.
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Protocol B: Emergency Spill Response

o Step 1: Isolation. Immediately evacuate the immediate vicinity and eliminate all potential
ignition sources[2].

o Step 2: Containment. Don full PPE. Cover the spill with an inert, non-combustible absorbent
material such as dry sand, earth, or vermiculite. Crucial: Do not use combustible absorbents
like sawdust, as they can act as fuel for the combustible liquid.

o Step 3: Collection. Use non-sparking tools to scoop the saturated absorbent into a
chemically compatible, sealable hazardous waste container.

o Step 4: Decontamination. Wash the spill area thoroughly with soap and water. The
compound has moderate water solubility, but surfactants are required to fully mobilize and
remove the lipophilic residue.

Disposal Plan

Improper disposal of combustible cyclic alcohols can lead to environmental contamination and
regulatory fines. Follow this self-validating disposal loop:

o Segregation: Collect all unreacted Cyclooct-4-en-1-ol and contaminated solvents in a
designated, chemically compatible "Non-Halogenated Organic Solvent" waste carboy.

o Labeling: Affix a hazardous waste tag immediately. Clearly label the contents as:
"Combustible Liquid Waste - Contains Cyclooct-4-en-1-ol (Toxic to Eyes)"[1][2].

o Final Disposal: Route the sealed containers through your institution's Environmental Health
and Safety (EHS) department for approved high-temperature incineration[2]. Never
discharge this chemical into the municipal sewer system.

Workflow Visualization

The following diagram illustrates the logical relationship between operational steps, PPE
utilization, and emergency response when handling Cyclooct-4-en-1-ol.
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Caption: Operational workflow for handling Cyclooct-4-en-1-ol, highlighting PPE, spill
response, and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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